Cas no 84569-93-7 ((2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate)

84569-93-7 structure
Product name:(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate
(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- 84569-93-7
- DTXSID30545550
- (2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate
-
- Inchi: InChI=1S/C8H13ClO3/c1-5(10)12-6(7(9)11)8(2,3)4/h6H,1-4H3/t6-/m1/s1
- InChI Key: OQCMUCHQNCLMKA-ZCFIWIBFSA-N
Computed Properties
- Exact Mass: 192.0553220Da
- Monoisotopic Mass: 192.0553220Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 2.5
(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate Related Literature
-
Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
-
Chilakapati Madhu,Bappaditya Roy,Pandeeswar Makam,Thimmaiah Govindaraju Chem. Commun., 2018,54, 2280-2283
-
Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
-
Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
-
Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
84569-93-7 ((2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate) Related Products
- 10159-02-1(4-Chloro-2-(1,2,3,4-tetrahydroisoquinolin-1-yl)aniline)
- 1805837-40-4(5-Difluoromethyl-6-methylthio-1H-benzimidazole)
- 2138074-73-2(3-{1-(iodomethyl)cycloheptyloxy}-4-methyloxolane)
- 937954-56-8(ZINC12427628)
- 941233-09-6((2E)-2-{(3,4,5-trimethoxyphenyl)formamidoimino}-2H-chromene-3-carboxamide)
- 1806273-88-0(5-Mercapto-4-methylnicotinonitrile)
- 1261653-52-4(3-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl)
- 2092416-59-4(2-[4-(2-Methylpiperidin-1-yl)piperidin-1-yl]ethan-1-amine)
- 1227576-13-7(4-chloro-6-methyl-1H-pyridin-2-one)
- 2120937-80-4(Methyl 2-[3-(3-bromophenyl)cyclobutyl]acetate)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
